Cas no 1331954-75-6 (Methyl 3-(hydroxymethyl)-2-nitrobenzoate)

• Product Name: Methyl 3-(hydroxymethyl)-2-nitrobenzoate
• CAS No: 1331954-75-6
• MF: C₉H₉NO₅
• MW: 211.17
• CID: 4584407
• PubChem ID: 118269570
• Update Time: 2025-10-30

Methyl 3-(hydroxymethyl)-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 1331954-75-6
• methyl 3-(hydroxymethyl)-2-nitrobenzoate
• A50897
• SCHEMBL16959264
• Methyl3-(hydroxymethyl)-2-nitrobenzoate
• BS-51757
• CS-0162978
• Methyl 3-(hydroxymethyl)-2-nitrobenzoate

• Inchi： 1S/C9H9NO5/c1-15-9(12)7-4-2-3-6(5-11)8(7)10(13)14/h2-4,11H,5H2,1H3
• InChI Key： VKGNRVZXJFABRC-UHFFFAOYSA-N
• SMILES： C1(CO)C(=C(C=CC=1)C(=O)OC)N(=O)=O

Computed Properties

• Exact Mass: 211.04807239g/mol
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.4Ų

Additional information on Methyl 3-(hydroxymethyl)-2-nitrobenzoate

Methyl 3-(hydroxymethyl)-2-nitrobenzoate: A Comprehensive Overview

Methyl 3-(hydroxymethyl)-2-nitrobenzoate, with the CAS number 1331954-75-6, is a compound of significant interest in the field of organic chemistry and materials science. This compound, often abbreviated as Methyl 3-(hydroxymethyl)-2-nitrobenzoate, is a derivative of benzoic acid, featuring a nitro group at the 2-position and a hydroxymethyl group at the 3-position. The methyl ester functionality further enhances its versatility in various chemical reactions and applications.

Recent studies have highlighted the potential of Methyl 3-(hydroxymethyl)-2-nitrobenzoate in drug discovery and development. The presence of the nitro group imparts strong electron-withdrawing properties, which can influence the reactivity and selectivity of the compound in biological systems. Additionally, the hydroxymethyl group introduces hydrophilic characteristics, making it suitable for interactions with biomolecules such as proteins and enzymes. These properties make Methyl 3-(hydroxymethyl)-2-nitrobenzoate a valuable intermediate in the synthesis of bioactive compounds.

The synthesis of Methyl 3-(hydroxymethyl)-2-nitrobenzoate typically involves multi-step reactions, including nitration, hydroxylation, and esterification processes. Researchers have explored various methodologies to optimize these steps, ensuring high yields and purity. For instance, recent advancements in catalytic systems have enabled more efficient conversions, reducing reaction times and minimizing by-products.

In terms of applications, Methyl 3-(hydroxymethyl)-2-nitrobenzoate has shown promise in the development of advanced materials. Its ability to form stable coordination complexes with metal ions has led to its use in creating functional materials for sensors and catalysis. Furthermore, its photochemical properties make it a candidate for applications in optoelectronics and energy storage devices.

From an environmental perspective, the synthesis and application of Methyl 3-(hydroxymethyl)-2-nitrobenzoate are being evaluated for their sustainability. Green chemistry principles are increasingly being integrated into its production processes, aiming to reduce waste and energy consumption. This aligns with global efforts to promote eco-friendly chemical practices.

Looking ahead, ongoing research is focused on expanding the functionalization options for Methyl 3-(hydroxymethyl)-2-nitrobenzoate. Scientists are exploring methods to introduce additional functional groups or modify existing ones to tailor its properties for specific applications. Such innovations could pave the way for novel uses in fields ranging from biotechnology to nanotechnology.

In conclusion, Methyl 3-(hydroxymethyl)-2-nitrobenzoate (CAS No. 1331954-75-6) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to inspire groundbreaking research, positioning it as a key player in modern chemical innovation.